Cas no 1003709-86-1 (2,5-Bis(trifluoromethoxy)benzoic acid)
1003709-86-1 structure
Product Name:2,5-Bis(trifluoromethoxy)benzoic acid
CAS No:1003709-86-1
MF:C9H4F6O4
MW:290.116084098816
CID:2133931
Update Time:2023-08-03
2,5-Bis(trifluoromethoxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 2,5-Bis(trifluoromethoxy)benzoic acid
- PubChem4990
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- Inchi: 1S/C9H4F6O4/c10-8(11,12)18-4-1-2-6(19-9(13,14)15)5(3-4)7(16)17/h1-3H,(H,16,17)
- InChI Key: LJLZKVYNUPIIAO-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=CC=1C(=O)O)OC(F)(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 326
- XLogP3: 3.7
- Topological Polar Surface Area: 55.8
2,5-Bis(trifluoromethoxy)benzoic acid Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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